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Compound of Interest

2-Amino-2-(3-chlorophenyl)acetic
Compound Name: o
aci

cat. No.: B1267156

Technical Support Center: 2-Amino-2-(3-
chlorophenyl)acetic acid

This technical support center provides essential guidance for researchers, scientists, and drug
development professionals on the safe handling and disposal of 2-Amino-2-(3-
chlorophenyl)acetic acid.

Troubleshooting and FAQs

This section addresses specific issues you may encounter during your experiments in a
guestion-and-answer format.

Handling and Storage

e QI1: What are the primary hazards associated with 2-Amino-2-(3-chlorophenyl)acetic
acid? Al: 2-Amino-2-(3-chlorophenyl)acetic acid is classified as harmful if swallowed,
causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.[1][2]
[3] Itis important to handle this compound with appropriate personal protective equipment
(PPE).

e Q2: What personal protective equipment (PPE) is required when working with this
compound? A2: To ensure safety, the following PPE should be worn:
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o Eye/Face Protection: Safety glasses with side-shields or chemical goggles.[4]
o Skin Protection: Chemical-resistant gloves (e.g., nitrile) and a lab coat.[4]

o Respiratory Protection: A NIOSH-approved respirator is necessary if working in a poorly
ventilated area or if dust is generated.[4]

e Q3: What are the proper storage conditions for 2-Amino-2-(3-chlorophenyl)acetic acid?
A3: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.

[5]
Spills and Exposure

e Q4: What should I do in case of a spill? A4: In the event of a spill, evacuate the area and
ensure adequate ventilation. Wearing appropriate PPE, cover the spill with an inert
absorbent material, and collect it in a sealed container for disposal.[4] Avoid creating dust.

e Q5: What are the first-aid measures for exposure to this compound? A5:

o Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.
[4]

o Skin Contact: Immediately wash the affected area with soap and plenty of water.[4]

o Eye Contact: Rinse eyes cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and seek medical attention.[6]

o Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate
medical attention.[4]

Disposal

e Q6: How should I dispose of 2-Amino-2-(3-chlorophenyl)acetic acid waste? A6: This
compound and any contaminated materials should be treated as hazardous waste. It must
be disposed of through a licensed chemical waste management facility.[4] Do not discharge
into the sanitary sewer system or dispose of as general solid waste.
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e Q7: Can I neutralize the compound for in-lab disposal? A7: Due to the hazardous nature of

this halogenated organic compound, in-lab treatment, such as neutralization for sewer

disposal, is not recommended. The primary and safest disposal route is via a licensed

hazardous waste facility.

Quantitative Data

The following table summarizes the available quantitative data for 2-Amino-2-(3-

chlorophenyl)acetic acid.

Property Value Source
Molecular Formula CsHsCINO:2 [71[81I9]
Molecular Weight 185.61 g/mol [7]

GHS Hazard Statements

H302, H315, H319, H335

[1](2]

GHS Pictogram

GHSO07 (Exclamation Mark)

[1]

GHS Signal Word

Warning

[1]

Occupational Exposure Limits
(OELs)

Not established

LD50 (Oral)

Not available. H302 indicates it

is harmful if swallowed.

RTECS Number

Not available

[4]

Experimental Protocols

Detailed methodologies for key experiments involving 2-Amino-2-(3-chlorophenyl)acetic acid

are provided below.

General Peptide Synthesis Protocol (Fmoc Solid-Phase Peptide Synthesis)

This protocol outlines the general steps for incorporating 2-Amino-2-(3-chlorophenyl)acetic

acid into a peptide chain using Fmoc chemistry.
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» Resin Swelling: Swell the appropriate resin (e.g., Wang, Rink Amide) in a suitable solvent
like N,N-dimethylformamide (DMF).

o Fmoc Deprotection: Remove the Fmoc protecting group from the resin or the growing
peptide chain by treating it with a 20% solution of piperidine in DMF.

e Washing: Thoroughly wash the resin with DMF to remove excess piperidine and byproducts.
e Amino Acid Coupling:

o Activate the Fmoc-protected 2-Amino-2-(3-chlorophenyl)acetic acid (or another amino
acid) using a coupling reagent (e.g., HBTU, HATU) in the presence of a base (e.g.,
DIPEA) in DMF.

o Add the activated amino acid solution to the resin and allow the coupling reaction to
proceed.

e Washing: Wash the resin with DMF to remove unreacted reagents.
o Repeat: Repeat steps 2-5 for each amino acid in the desired peptide sequence.

o Final Deprotection and Cleavage: Once the synthesis is complete, remove the N-terminal
Fmoc group. Then, cleave the peptide from the resin and remove the side-chain protecting
groups using a cleavage cocktail (e.g., trifluoroacetic acid with scavengers).

o Peptide Precipitation and Purification: Precipitate the cleaved peptide in cold diethyl ether,
and then purify it using techniques such as reverse-phase high-performance liquid
chromatography (RP-HPLC).

Visualizations

Spill Cleanup Workflow
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Spill Cleanup Workflow for 2-Amino-2-(3-chlorophenyl)acetic acid
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Caption: A workflow diagram illustrating the key steps for safely cleaning up a spill of 2-Amino-
2-(3-chlorophenyl)acetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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